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Compound of Interest

Compound Name: 3-Vinylbenzoic acid ethyl ester

Cat. No.: B1611398

An In-Depth Technical Guide to the Safe Handling of 3-Vinylbenzoic Acid Ethyl Ester

For the attention of researchers, scientists, and drug development professionals, this guide
provides a comprehensive overview of the safety protocols and handling precautions for 3-
Vinylbenzoic acid ethyl ester (also known as ethyl 3-ethenylbenzoate). Adherence to these
guidelines is critical to ensure a safe laboratory environment and mitigate risks associated with
the handling of this chemical compound.

Section 1: Compound Identification and Hazard
Summary

e Chemical Name: 3-Vinylbenzoic acid ethyl ester

e Synonyms: Ethyl 3-ethenylbenzoate, 3-VINYL BENZOIC ACID ETHYL ESTER[1]
e CAS Number: 33745-48-1[1]

e Molecular Formula: C11H1202

e Molecular Weight: 176.21 g/mol [1]

Hazard Classification:
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Vinylbenzoic acid ethyl ester is classified as follows:

 Skin Irritation (Category 2): Causes skin irritation.[1][2]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]

Pictograms:
GHS Pictogram Hazard
GHSO07 Exclamation Mark

Section 2: Prudent Handling and Personal
Protective Equipment (PPE)

A risk-based approach is paramount when handling 3-Vinylbenzoic acid ethyl ester. The
following engineering controls and personal protective equipment are mandatory to minimize
exposure.

2.1 Engineering Controls:

» Ventilation: All work with this compound must be conducted in a well-ventilated area.[1] A
certified chemical fume hood is the preferred engineering control to minimize inhalation of
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vapors.

o Eyewash and Safety Shower: A readily accessible eyewash station and safety shower are
essential in any laboratory where this chemical is handled.[1]

2.2 Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical. The following table outlines the minimum
requirements.

Body Part PPE Recommendation Rationale

Safety glasses with side )
_ _ Protects against splashes and
shields or chemical safety )
Eyes/Face _ vapors that can cause serious
goggles. A face shield may be S
i eye irritation.[1][4]
required for splash hazards.

Chemical-resistant gloves

Skin (e.g., Butyl rubber).[5] Alab Prevents skin contact which
coat or chemical-resistant can cause irritation.[1][4]
apron should be worn.

Not typically required when
using adequate engineering
controls (fume hood). If Protects against inhalation of

Respiratory ventilation is inadequate, a vapors which may cause

NIOSH-approved respirator respiratory irritation.[1]

with an organic vapor cartridge

is necessary.

PPE Donning and Doffing Workflow:
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Doffing Sequence (Contamination Avoidance)

1. Gloves P 2. Goggles/Face Shield »| 3. Lab Coat »-| 4. Respirator (if needed)

Donning Sequence

1. Lab Coat P 2. Respirator (if needed) P 3. Goggles/Face Shield | 4. Gloves

Click to download full resolution via product page
Caption: Proper sequence for donning and doffing PPE to minimize contamination.

Section 3: Storage and Disposal

Proper storage and disposal are crucial for maintaining a safe laboratory environment and
complying with regulations.

3.1 Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[4]
o Keep away from sources of ignition.[1]
3.2 Disposal:
e Dispose of contents and container in accordance with local, state, and federal regulations.[1]
e Do not allow the product to enter drains, other waterways, or soil.[1]

o Contaminated materials should be treated as hazardous waste.
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Section 4: First Aid and Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
give artificial respiration. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[1][6] Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Remove contact
lenses if present and easy to do.[1] Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[1] Seek immediate medical

attention.[1]

Spill Response Decision Tree:
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Spill Occurs

l

Assess Spill Size and Risk

Yes No
Small Spill? Large Spill
Contain Spill with Absorbent Material Evacuate Area
Wear Appropriate PPE and Clean Up Alert EH&S

;

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.

Section 5: Toxicological and Reactivity Information

» Acute Toxicity: Data not available.[1]
» Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[1]
e Symptoms of Exposure:

o Skin: Itching, scaling, reddening, or blistering.[1]
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o Eyes: Redness, pain, or severe damage.[1]

o Inhalation: Irritation of the lungs and respiratory system.[1]

o Chemical Stability: Stable under recommended storage conditions.[1]
¢ Incompatible Materials: Strong oxidizing agents, strong bases.[4]

o Hazardous Decomposition Products: Carbon oxides may be formed during combustion.[1]

Section 6: Experimental Protocol - Safe Weighing
and Solution Preparation

This protocol outlines the steps for safely weighing 3-Vinylbenzoic acid ethyl ester and
preparing a solution, integrating the necessary safety precautions.

Objective: To accurately weigh a specified mass of 3-Vinylbenzoic acid ethyl ester and
dissolve it in a suitable solvent to a final concentration.

Materials:

3-Vinylbenzoic acid ethyl ester

o Appropriate solvent (e.g., ethanol, ethyl acetate)
e Analytical balance

e Spatula

e Weighing paper or boat

o Volumetric flask with stopper

» Beaker

o Magnetic stir bar and stir plate (optional)

o Appropriate PPE (lab coat, gloves, safety goggles)
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Procedure:

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required personal protective equipment.

Decontaminate the work surface within the fume hood.

[e]

o

Place all necessary equipment inside the fume hood.
e Weighing:
o Tare the analytical balance with the weighing paper or boat on the pan.

o Carefully use a clean spatula to transfer the desired amount of 3-Vinylbenzoic acid ethyl
ester onto the weighing vessel. Avoid generating dust or aerosols.

o Record the exact mass of the compound.

e Dissolution:

[¢]

Carefully transfer the weighed compound into a beaker.

o Add a small amount of the chosen solvent to the beaker to dissolve the solid. A magnetic
stir bar and stir plate can be used to facilitate dissolution.

o Once dissolved, quantitatively transfer the solution to the volumetric flask.

o Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric flask
to ensure all the compound is transferred.

o Add solvent to the volumetric flask until the meniscus reaches the calibration mark.

o

Stopper the flask and invert it several times to ensure the solution is homogeneous.

e Cleanup:
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o Wipe down the spatula and any contaminated surfaces with a suitable solvent and dispose
of the cleaning materials as hazardous waste.

o Properly dispose of the weighing paper/boat and any other contaminated disposable
materials.

o Remove PPE following the correct doffing procedure.

o Wash hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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